8-Chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine

• IUPAC Name: 8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C6H5ClN4/c7-4-2-1-3-11-5(4)9-6(8)10-11/h1-3H,(H2,8,10)
• InChI Key: MWSWBCKCTLMDKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=N2)N)C(=C1)Cl
• Molecular Formula: C6H5ClN4
• DSSTOX Substance ID: DTXSID00857253
• Molecular Weight: 168.58 g/mol
• CAS No.: 1245644-68-1

Description

8-Chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine is a compound that belongs to the class of fused heterocycles known as [1,2,4]triazolo[1,5-a]pyridines. These compounds are interesting due to their valuable biological properties.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines can be achieved from 2-aminopyridines by cyclization of N-(pyrid-2-yl)formamidoximes under mild reaction conditions with trifluoroacetic anhydride.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C5H4ClN5. The molecular weight of this compound is 169.57.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a high GI absorption and is not BBB permeant. It is not a P-gp substrate but is an inhibitor of CYP1A2. The compound has a Log Po/w (iLOGP) of 1.5.

Scientific Research Applications

• Herbicidal Activity : Compounds like N-(2,6-difluorophenyl)-5-methoxy-7-methyl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide and N-(4-bromo-1-methyl-3-pyrazolyl)-8-chloro-5-methoxy[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide, which are structurally similar to 8-Chloro-[1,2,4]triazolo[1,5-A]pyridin-2-amine, have shown excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).

• Synthesis of Explosives : The synthesis of 2-substituted 6,8-dinitro[1,2,4]triazolo[1,5- a ]pyridines, which include compounds with explosophoric groups, has been explored. This research contributes to the understanding of compounds used in the manufacturing of explosives (Bastrakov et al., 2021).

• Synthesis of Triazolo[1,5-a]pyridin-2-amines : The oxidative cyclization of pyridinyl guanidine derivatives leads to the production of triazolo[1,5-a]pyridin-2-amines, which are of interest in various chemical syntheses (Ishimoto et al., 2015).

• Antifungal Activity : A compound structurally similar to this compound, named 8-chloro-3-((4-cyanobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine, has been shown to possess antifungal activities against various fungal species (Wang et al., 2018).

• Synthesis of Diversified Chemical Structures : Studies have shown the synthesis and transformation of compounds like 8-Bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines to various analogues, showcasing the versatility of these compounds in chemical synthesis (Tang et al., 2014).

• Development of Anti-Diabetes Drug Leads : Functionalized building blocks based on 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine and 5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-a]pyridine cores have been used in developing compounds that stimulate glucagon-like peptide-1 (GLP-1) secretion, indicating potential in anti-diabetes drug development (Mishchuk et al., 2016).

• Metal-Free Synthesis of Biologically Important Compounds : The metal-free oxidative N-N bond formation strategy has been used for the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines (Zheng et al., 2014).

Safety and Hazards

The compound has a GHS07 signal word of warning. The hazard statements associated with it are H302-H312-H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer effects .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been found to impact a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities .